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Compound of Interest

Compound Name: Refinicopan

CAS No.: 2922808-66-8

Cat. No.: B15610037

Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This document provides a comprehensive, step-by-step guide for the proper disposal of

Refinicopan, a complement factor D inhibitor. While a specific Safety Data Sheet (SDS) for

Refinicopan is not publicly available, this guide is based on information for similar compounds,

such as Danicopan, and established best practices for laboratory chemical waste

management.

I. Hazard Identification and Safety Precautions
Before beginning any disposal procedure, it is essential to understand the potential hazards

associated with Refinicopan and to take appropriate safety measures. Based on data for

analogous compounds, Refinicopan should be handled with care.

Key Hazard Information (based on similar compounds):
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[1]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[1]

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation[1]

Reproductive Toxicity Category 2
H361: Suspected of damaging

fertility or the unborn child[2]

Specific Target Organ Toxicity Category 3
H335: May cause respiratory

irritation[1]

Acute Aquatic Toxicity Category 1 H400: Very toxic to aquatic life

Chronic Aquatic Toxicity Category 1
H410: Very toxic to aquatic life

with long lasting effects[3]

Personal Protective Equipment (PPE):

To mitigate risks of exposure, the following personal protective equipment should be worn

when handling Refinicopan:

PPE Item Specification

Eye Protection
Chemical safety goggles or glasses with side

shields[1]

Hand Protection Chemical-resistant gloves (e.g., nitrile)[1]

Protective Clothing
Lab coat or other protective clothing to prevent

skin contact[1]

Respiratory Protection

Use in a well-ventilated area. If dust or aerosols

may be generated, a NIOSH-approved

respirator is recommended[1]

II. Step-by-Step Disposal Protocol

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://file.medchemexpress.com/batch_PDF/HY-117930/Danicopan-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-117930/Danicopan-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-117930/Danicopan-SDS-MedChemExpress.pdf
https://cdn.caymanchem.com/cdn/msds/32737m.pdf
https://file.medchemexpress.com/batch_PDF/HY-117930/Danicopan-SDS-MedChemExpress.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Rorifone_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b15610037/docs?utm_src=pdf-body#navigating-the-safe-disposal-of-refinicopan-a-procedural-guide
https://file.medchemexpress.com/batch_PDF/HY-117930/Danicopan-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-117930/Danicopan-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-117930/Danicopan-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-117930/Danicopan-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15610037?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The recommended method for the disposal of Refinicopan is to treat it as hazardous chemical

waste and to arrange for its collection by a licensed environmental waste management service.

1. Waste Segregation and Collection:

Solid Waste: Collect solid Refinicopan waste, including contaminated consumables (e.g.,

weighing papers, gloves, wipes), in a designated, leak-proof, and clearly labeled hazardous

waste container.

Liquid Waste: If Refinicopan has been dissolved in a solvent, collect the solution in a

separate, compatible, and clearly labeled hazardous waste container. Do not mix with other

solvent waste streams unless compatibility is known.

Sharps: Any sharps contaminated with Refinicopan should be placed in a designated

sharps container.

2. Container Labeling:

All waste containers must be clearly labeled with the words "Hazardous Waste," the full

chemical name "Refinicopan," and the primary hazard(s) (e.g., "Toxic," "Irritant").

Include the accumulation start date and the name of the principal investigator or laboratory.

3. Storage:

Store sealed waste containers in a designated, secure, and well-ventilated secondary

containment area within the laboratory.

Ensure that the storage area is away from drains and incompatible materials.

4. Scheduling Waste Pickup:

Contact your institution's Environmental Health & Safety (EHS) department to schedule a

pickup for the hazardous waste.

Provide the EHS department with an accurate inventory of the waste.

5. Decontamination of Labware:
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Reusable Glassware: Triple-rinse glassware that has come into contact with Refinicopan
with a suitable solvent (e.g., ethanol or acetone).

Collect the rinsate as hazardous liquid waste.

After decontamination, the glassware can be washed and reused.

Important Considerations:

DO NOT dispose of Refinicopan down the drain or in the regular trash.[4]

DO NOT incinerate Refinicopan waste in a standard laboratory setting.[4]

Always consult your institution's specific waste management policies and local regulations.[5]

III. Experimental Workflow and Signaling Pathway
Diagrams
To provide further clarity, the following diagrams illustrate the recommended experimental

workflow for handling and disposing of Refinicopan.
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Caption: Workflow for the safe handling and disposal of Refinicopan waste.
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This procedural guide is intended to provide essential safety and logistical information for the

proper disposal of Refinicopan. By adhering to these guidelines, laboratory professionals can

ensure a safe working environment and minimize their environmental impact, fostering a

culture of safety and responsibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15610037/docs?utm_src=pdf-body#navigating-the-safe-disposal-of-refinicopan-a-procedural-guide
https://www.benchchem.com/product/b15610037?utm_src=pdf-custom-synthesis#bc-rfq
https://file.medchemexpress.com/batch_PDF/HY-117930/Danicopan-SDS-MedChemExpress.pdf
https://cdn.caymanchem.com/cdn/msds/32737m.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Rorifone_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_6_Nitroquinazoline_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Integracin_A.pdf
https://www.benchchem.com/product/b15610037/docs#navigating-the-safe-disposal-of-refinicopan-a-procedural-guide
https://www.benchchem.com/product/b15610037/docs#navigating-the-safe-disposal-of-refinicopan-a-procedural-guide
https://www.benchchem.com/product/b15610037/docs#navigating-the-safe-disposal-of-refinicopan-a-procedural-guide
https://www.benchchem.com/product/b15610037/docs#navigating-the-safe-disposal-of-refinicopan-a-procedural-guide
https://www.benchchem.com/product/b15610037?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15610037?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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